Cas no 5893-10-7 (2-Formamidopropanoic Acid)
2-Formamidopropanoic Acid structure
2-Formamidopropanoic Acid Properties
Names and Identifiers
-
- 2-Formamidopropanoic acid
- N-Formyl-DL-alanine
- 2-(Formylamino)propanoic acid
- Alanine, N-formyl-
- 2-FORMYLAMINO-PROPIONIC ACID
- Alanine, N-formyl- (7CI,9CI)
- DL-2-Formamino-propionsaeure
- N-Formylalanin
- N-formylalanine
- N-Formyl-DL-alanin
- SALOR-INT L159670-1EA
- Alanine,N-formyl-, DL- (8CI)
- NSC 6749
- DL-Alanine, N-formyl-
- N-Formylalanine #
- N-formyl-d,l-alanine
- 2-Formylaminopropanoic acid
- NSC6749
- SRBATDDRZARFDZ-UHFFFAOYSA-N
- STK502891
- 6246AE
- 4-Chloro-5-nitrophenyl methyl sulfone
- Formyl-Ala-OH
- N-
- A-Formyl-D-alanine
- N-Formyl-DL-alanine (For-DL-Ala-OH)
- BB 0240768
- F0107
- T72666
- AB013323
- AKOS016342109
- Z56757230
- MFCD00063285
- NCGC00339440-01
- EN300-174129
- CS-0201634
- NSC-6749
- AKOS001024047
- 2-Formylamino-propionic acid
- 2-formamidopropanoic acid
- HY-W141838
- N-(3-ethoxypropyl)-5-[(4-hexylbenzoyl)amino]-2-pyrrolidin-1-yl-benzamide
- 2-(formylamino)propanoic acid
- AB01332328-02
- FT-0656026
- 5893-10-7
- SCHEMBL697886
- FT-0654745
- AS-58520
- N-Formylalanine
- A832080
- MFCD08275823
- SY381939
- N-formyl-D-alanine
- 42918-85-4
- ALBB-004064
- +Expand
-
- MFCD00063285
- SRBATDDRZARFDZ-UHFFFAOYSA-N
- 1S/C4H7NO3/c1-3(4(7)8)5-2-6/h2-3H,1H3,(H,5,6)(H,7,8)
- O([H])C(C([H])(C([H])([H])[H])N([H])C([H])=O)=O
Computed Properties
- 117.04261
- 2
- 3
- 2
- 117.043
- 8
- 102
- 0
- 1
- 0
- 0
- 0
- 1
- -0.4
- 2
- 0
- 66.4
Experimental Properties
- 0.23230
- 66.4
- 1.572
- 386.6°Cat760mmHg
- 145.0 to 150.0 deg-C
- 0.0±1.9 mmHg at 25°C
- 187.6°C
- Not determined
- Not determined
- 1.223
2-Formamidopropanoic Acid Price
2-Formamidopropanoic Acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:5893-10-7)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:5893-10-7)
TANG SI LEI
15026964105
2881489226@qq.com
2-Formamidopropanoic Acid Related Literature
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1. Polypeptides. Part XXIII. The synthesis of peptides of α-benzylphenylalanine by unconventional methods, with a note on magnetic non-equivalence in derivatives of α-benzylphenylalanineH. L. Maia,B. Ridge,H. N. Rydon J. Chem. Soc. Perkin Trans. 1 1973 98
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2. Autorecycling system for the synthesis of α-amino-acids by the reductive amination of α:-keto-acids catalysed by 1,5-dihydro-5-deazaflavinFumio Yoneda,Kazunori Kuroda J. Chem. Soc. Chem. Commun. 1982 927
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3. 162. Configurational studies in synthetic analgesics : the synthesis of (–)-methadone from D-(–)-alanineA. H. Beckett,N. J. Harper J. Chem. Soc. 1957 858
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4. Asymmetric syntheses of panclicins A–E via [2+2] cycloaddition of alkyl(trimethylsilyl)ketenes to a β-silyloxyaldehydePhilip J. Kocieński,Beatrice Pelotier,Jean-Marc Pons,Heather Prideaux J. Chem. Soc. Perkin Trans. 1 1998 1373
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Diana I. S. P. Resende,Papichaya Boonpothong,Emília Sousa,Anake Kijjoa,Madalena M. M. Pinto Nat. Prod. Rep. 2019 36 7
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6. Enol formates: ruthenium catalysed formation and formylating reagentsMuriel Neveux,Christian Bruneau,Pierre H. Dixneuf J. Chem. Soc. Perkin Trans. 1 1991 1197
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Dimitrios Toroz,Tanja van Mourik Phys. Chem. Chem. Phys. 2010 12 3463
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